Cas no 527688-20-6 (Ibuprofen Sodium Salt Dihydrate)

• Product Name: Ibuprofen Sodium Salt Dihydrate
• CAS No: 527688-20-6
• MF: C₁₃H₂₁NaO₄
• MW: 264.293215513229
• CID: 1584314
• Update Time: 2025-10-30

Ibuprofen Sodium Salt Dihydrate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-(2-methylpropyl)-, sodium salt,dihydrate
• sodium,2-[4-(2-methylpropyl)phenyl]propanoate,dihydrate
• Ibuprofen Sodium Salt Dihydrate

• Inchi： 1S/C13H18O2.Na.2H2O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;;;/h4-7,9-10H,8H2,1-3H3,(H,14,15);;2*1H2/q;+1;;/p-1
• InChI Key： VTGPMVCGAVZLQI-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C(C)C1C=CC(=CC=1)CC(C)C)=O.O.O

Additional information on Ibuprofen Sodium Salt Dihydrate

Comprehensive Overview of Ibuprofen Sodium Salt Dihydrate (CAS No. 527688-20-6): Properties, Applications, and Industry Insights

Ibuprofen Sodium Salt Dihydrate (CAS No. 527688-20-6) is a highly specialized pharmaceutical compound derived from the well-known nonsteroidal anti-inflammatory drug (NSAID) ibuprofen. This sodium salt dihydrate form offers enhanced solubility and bioavailability compared to its free acid counterpart, making it a preferred choice for formulations requiring rapid onset of action. The compound's chemical structure features a sodium ion coordinated with the carboxylate group of ibuprofen, along with two water molecules in crystalline form, which significantly influences its physicochemical properties.

In recent years, the demand for ibuprofen-based formulations has surged due to growing consumer preference for fast-acting pain relief solutions. Market research indicates that searches for "ibuprofen sodium salt vs regular ibuprofen" and "ibuprofen solubility enhancement" have increased by 42% year-over-year, reflecting heightened interest in advanced NSAID technologies. The dihydrate form of Ibuprofen Sodium Salt addresses these needs by offering improved dissolution characteristics, particularly valuable in oral disintegrating tablets (ODTs) and liquid formulations where rapid absorption is critical.

The pharmaceutical industry has extensively characterized Ibuprofen Sodium Salt Dihydrate (CAS 527688-20-6) through comprehensive analytical techniques. X-ray diffraction studies confirm its monoclinic crystal system with P2₁/c space group, while thermal analysis reveals a dehydration event at 70-90°C followed by melting at 155-158°C. These properties are crucial for formulation scientists developing temperature-sensitive drug delivery systems. Recent innovations in "controlled-release ibuprofen formulations" and "NSAID combination therapies" frequently utilize this salt form to achieve desired pharmacokinetic profiles.

From a therapeutic perspective, Ibuprofen Sodium Salt Dihydrate maintains the same cyclooxygenase (COX) inhibition mechanism as conventional ibuprofen, effectively reducing prostaglandin synthesis. However, its enhanced solubility profile translates to faster T_max (time to maximum concentration) values in clinical studies, a feature particularly sought after in migraine and acute pain management. Current research trends exploring "ibuprofen sodium for pediatric formulations" and "NSAID absorption optimization" frequently cite this compound as a model for improved drug delivery.

The synthesis of Ibuprofen Sodium Salt Dihydrate (CAS 527688-20-6) involves careful stoichiometric control during the neutralization of ibuprofen with sodium hydroxide in aqueous medium, followed by controlled crystallization to obtain the dihydrate form. Process analytical technology (PAT) tools are increasingly employed to monitor critical quality attributes during production, especially given the compound's sensitivity to humidity and temperature variations. These manufacturing considerations align with current Good Manufacturing Practice (cGMP) requirements for "high-potency API production" and "pharmaceutical salt selection" best practices.

Stability studies demonstrate that Ibuprofen Sodium Salt Dihydrate requires protection from moisture and should be stored in tightly sealed containers at controlled room temperature. The pharmaceutical industry has developed specialized packaging solutions for moisture-sensitive actives like this compound, addressing common search queries such as "handling hygroscopic APIs" and "pharmaceutical desiccant systems." Proper storage maintains the crystalline integrity and ensures consistent performance in final dosage forms.

Regulatory agencies worldwide recognize Ibuprofen Sodium Salt Dihydrate as a well-characterized drug substance with established safety profiles. Its inclusion in major pharmacopeias (USP, EP, JP) facilitates global market access for finished products. Recent regulatory trends favoring "patient-centric drug design" and "fast-acting analgesics" have further elevated interest in this salt form, particularly for special populations requiring rapid pain relief with reduced gastrointestinal irritation.

Emerging applications of Ibuprofen Sodium Salt Dihydrate extend beyond traditional oral formulations. Research into "transdermal NSAID delivery" and "ibuprofen nanoparticle systems" frequently utilizes this salt form due to its favorable ionization characteristics. The compound's compatibility with various polymeric carriers makes it attractive for developing innovative drug delivery platforms, addressing growing consumer demand for "alternative pain management options" and "non-opioid analgesics."

Quality control of Ibuprofen Sodium Salt Dihydrate (CAS 527688-20-6) employs modern analytical methodologies including HPLC-UV for assay determination, Karl Fischer titration for water content verification, and powder X-ray diffraction for polymorphic characterization. These techniques ensure compliance with stringent pharmaceutical specifications while supporting the industry's shift toward "quality by design (QbD) approaches" and "continuous manufacturing processes" for active pharmaceutical ingredients.

The environmental profile of Ibuprofen Sodium Salt Dihydrate production has gained attention in sustainability-focused pharmaceutical manufacturing. Process optimization strategies addressing "green chemistry in API synthesis" and "pharmaceutical waste reduction" have been successfully applied to its manufacturing, reducing organic solvent consumption and improving overall process efficiency. These advancements align with industry commitments to environmentally responsible production practices.

Future perspectives for Ibuprofen Sodium Salt Dihydrate include potential applications in personalized medicine through dose-flexible formulations and combination products. The compound's well-defined characteristics make it an excellent candidate for "3D printed pharmaceuticals" and "precision dosing systems," emerging areas that respond to growing patient demand for tailored therapeutic solutions. Ongoing research continues to explore novel applications while maintaining focus on safety and efficacy established through decades of ibuprofen use worldwide.